Cas no 2171659-32-6 (ethyl 2-amino-3-(2,2-difluorocyclopropyl)propanoate)

• Product Name: ethyl 2-amino-3-(2,2-difluorocyclopropyl)propanoate
• CAS No: 2171659-32-6
• CID: 4729595
• PubChem ID: 165518767
• Update Time: 2025-06-14

ethyl 2-amino-3-(2,2-difluorocyclopropyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanoic acid, α-amino-2,2-difluoro-, ethyl ester, (αR)-
• ethyl 2-amino-3-(2,2-difluorocyclopropyl)propanoate

Additional information on ethyl 2-amino-3-(2,2-difluorocyclopropyl)propanoate

Exploring the Potential of Ethyl 2-amino-3-(2,2-difluorocyclopropyl)propanoate (CAS No. 2171659-32-6) in Modern Pharmaceutical and Chemical Applications

In the ever-evolving landscape of pharmaceutical and chemical research, ethyl 2-amino-3-(2,2-difluorocyclopropyl)propanoate (CAS No. 2171659-32-6) has emerged as a compound of significant interest. This ester derivative, characterized by its unique difluorocyclopropyl moiety, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly drawn to its potential in designing novel bioactive molecules, particularly in the context of fluorinated compounds, which are renowned for their enhanced metabolic stability and bioavailability.

The structural uniqueness of ethyl 2-amino-3-(2,2-difluorocyclopropyl)propanoate lies in its combination of an amino acid ester backbone and a difluorinated cyclopropane ring. This configuration is particularly appealing for medicinal chemists exploring peptide mimetics and small molecule inhibitors. Recent studies highlight its utility in modulating protein-protein interactions, a hot topic in targeted therapy development. With the growing demand for precision medicine, this compound’s ability to fine-tune molecular recognition events positions it as a valuable tool in drug design.

Beyond pharmaceuticals, CAS No. 2171659-32-6 has garnered attention in agrochemical research. The difluorocyclopropyl group’s lipophilicity and steric effects make it a promising candidate for developing crop protection agents. As sustainability becomes a global priority, the agrochemical industry seeks eco-friendly alternatives, and fluorinated compounds like this one offer reduced environmental persistence without compromising efficacy. This aligns with trends in green chemistry and sustainable agriculture, frequently searched topics in scientific forums.

Synthetic accessibility is another advantage of ethyl 2-amino-3-(2,2-difluorocyclopropyl)propanoate. Modern flow chemistry techniques and catalytic fluorination methods have streamlined its production, addressing scalability challenges often associated with fluorinated building blocks. These advancements resonate with industrial chemists searching for cost-effective synthesis strategies, a recurring theme in patent literature and R&D discussions.

In material science, the compound’s rigid cyclopropane core and fluorine atoms contribute to thermal stability and electronic properties, making it relevant for advanced polymers and electronic materials. With the rise of flexible electronics and organic semiconductors, such fluorinated precursors are increasingly valuable. This intersection of chemistry and materials innovation reflects broader industry trends toward multifunctional materials.

Safety and regulatory aspects of CAS No. 2171659-32-6 are also frequently queried. While not classified as hazardous under major regulatory frameworks, proper handling protocols for amino acid derivatives and fluorinated compounds should always be followed. This aligns with the scientific community’s emphasis on responsible research and laboratory safety, topics dominating professional networking platforms.

Looking ahead, the trajectory for ethyl 2-amino-3-(2,2-difluorocyclopropyl)propanoate appears promising. Its dual utility in life sciences and materials engineering, coupled with sustainable synthesis routes, positions it as a compound ripe for further exploration. As AI-driven drug discovery and high-throughput screening accelerate, such structurally diverse building blocks will likely play pivotal roles in next-generation innovations.